Cas no 15585-98-5 (2-Isocyanatobutane)

• Product Name: 2-Isocyanatobutane
• CAS No: 15585-98-5
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD01863680
• CID: 121080
• PubChem ID: 550850
• Update Time: 2025-04-18

2-Isocyanatobutane Chemical and Physical Properties

Names and Identifiers

• Butane, 2-isocyanato-
• 2-Isocyanatobutane
• 2-isocyanato-butane
• 3-butyl isocyanate
• 511773_ALDRICH
• AC1LB3S6
• CTK0H1988
• Isocyanic acid, sec-butyl ester
• pyrido[3,4-b]indole-1,3(2H)-dione
• sec-Butylisocyanat
• sec-butylisocyanate
• sec-Butyl Isocyanate
• DTXSID40338733
• sec.-Butyl isocyanate
• sec-Butyl isocyanate, 98%
• 2-butyl isocyanate
• AKOS016344043
• 15585-98-5
• SEC-BUTYL ISOCYANATE 98
• BB 0254045
• 2-Isocyanatobutane #
• Butan-2-yl isocyanate
• FT-0678560
• EN300-123397
• s-butyl isocyanate
• Secondary butyl isocyanate
• MFCD01863680
• AKOS000173166
• BBL037641
• G29103
• ALBB-003014
• STK502534
• 627-922-1
• DTXCID80289816
• QAA58598

• MDL： MFCD01863680
• Inchi： 1S/C5H9NO/c1-3-5(2)6-4-7/h5H,3H2,1-2H3
• InChI Key： DUUSMHZSZWMNCB-UHFFFAOYSA-N
• SMILES： O=C=NC(C)CC

Computed Properties

• Exact Mass: 99.06847
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Color/Form: Light yellow liquid
• Density: 0.864 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 101 °C(lit.)
• Flash Point: 38 °F
• Refractive Index: n20/D 1.4(lit.)
• PSA: 29.43
• Vapor Pressure: 1.87 psi ( 20 °C)
• Solubility: Not determined

2-Isocyanatobutane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3383 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 11-14-22-26-34-37-42
• Safety Instruction： 16-26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R11
• Safety Term：S16-26-36/37/39-45
• HazardClass：TOXIC BY INHALATION, FLAMMABLE
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)